5-((3-Chlorophenyl)(4-(3-chlorophenyl)piperazin-1-yl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol

• IUPAC Name: 5-[(3-chlorophenyl)-[4-(3-chlorophenyl)piperazin-1-yl]methyl]-2-methyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• InChI: InChI=1S/C22H21Cl2N5OS/c1-14-25-22-29(26-14)21(30)20(31-22)19(15-4-2-5-16(23)12-15)28-10-8-27(9-11-28)18-7-3-6-17(24)13-18/h2-7,12-13,19,30H,8-11H2,1H3
• InChI Key: FGCYBEOLTKRYBW-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C(=C(SC2=N1)C(C3=CC(=CC=C3)Cl)N4CCN(CC4)C5=CC(=CC=C5)Cl)O
• Molecular Formula: C22H21Cl2N5OS
• Molecular Weight: 474.4 g/mol

Description

5-((3-Chlorophenyl)(4-(3-chlorophenyl)piperazin-1-yl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol is a useful research compound. Its molecular formula is C22H21Cl2N5OS and its molecular weight is 474.4. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activities

The compound is involved in the synthesis of novel 1,2,4-triazole derivatives, demonstrating significant antimicrobial activities against various microorganisms. Research on similar compounds shows the potential for creating effective antimicrobial agents by manipulating the triazole core and substituents, offering a path for new antimicrobial drug development (Bektaş et al., 2007).

Physicochemical Properties and Drug Solubility

Another study focused on understanding the solubility thermodynamics and partitioning processes of a novel antifungal compound within the 1,2,4-triazole class. This research is crucial for drug design, especially in predicting the bioavailability and distribution of potential pharmaceuticals in biological systems (Volkova et al., 2020).

Anti-inflammatory and Analgesic Properties

The compound's framework has been applied in the synthesis of derivatives with observed dose-dependent analgesic and anti-inflammatory activities, highlighting its utility in developing new therapeutic agents for pain and inflammation management (Tozkoparan et al., 2004).

Antihypertensive Agents

Research into similar structures has identified 5-(1-piperazinyl)-1H-1,2,4-triazol-3-amines as potential antihypertensive agents, with one compound exhibiting ganglionic blocking activity and providing a basis for further exploration into cardiovascular drug development (Meyer et al., 1989).

Anti-diabetic Drug Development

A family of triazolo-pyridazine-6-yl-substituted piperazines has been synthesized and evaluated for their potential as anti-diabetic medications through Dipeptidyl peptidase-4 (DPP-4) inhibition. This study opens avenues for the development of new anti-diabetic drugs, demonstrating the versatility of the triazole and piperazine motifs in medicinal chemistry (Bindu et al., 2019).